Conformational Flexibility vs. Fused Rigidity: Impact on Predicted Target Engagement
The target compound contains an ethyl linker connecting the phthalimide moiety to the pyrazole ring, providing rotational freedom that allows the pyridin-3-yl group to explore a wide conformational landscape. In contrast, the closely related analog 2-(1H-pyrazolo[3,4-b]pyridin-3-yl)isoindoline-1,3-dione (CAS 864871-82-9) possesses a directly fused ring system that severely restricts the relative orientation of the pyridine nitrogen. While direct experimental binding data are unavailable for both entities, class-level inference from structure-activity relationship (SAR) studies on phthalimide derivatives demonstrates that flexible tethers can enable binding to cryptic or sterically demanding pockets inaccessible to rigid analogs, potentially resulting in altered selectivity profiles [1].
| Evidence Dimension | Molecular complexity and conformational entropy |
|---|---|
| Target Compound Data | Flexible ethyl-bridged scaffold; 7 rotatable bonds in linker region (estimated from structure) |
| Comparator Or Baseline | 2-(1H-Pyrazolo[3,4-b]pyridin-3-yl)isoindoline-1,3-dione (CAS 864871-82-9) with a fused pyrazolo[3,4-b]pyridine system; 2 rotatable bonds |
| Quantified Difference | Approximately 5 additional rotatable bonds, qualitatively translating to higher conformational entropy and distinct pharmacophoric points. |
| Conditions | In silico structural analysis; no direct experimental assay comparison available. |
Why This Matters
For procurement, this flexibility implies the target compound may interact with a different biological target spectrum than its fused analog, making it functionally non-interchangeable.
- [1] Othman, I. M. M., et al. (2019). Novel phthalimide based analogues: design, synthesis, biological evaluation, and molecular docking studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1259-1270. View Source
